Menthyl salicylate
Overview
Description
Menthyl salicylate is a chemical compound that is commonly used in various industries, including cosmetics, perfumes, and pharmaceuticals. It is also known as wintergreen oil, and it is obtained from the leaves of the wintergreen plant. This compound is used for its fragrance and medicinal properties, and it is known to have anti-inflammatory and analgesic effects.
Mechanism of Action
The mechanism of action of menthyl salicylate is not fully understood. However, it is believed that it works by inhibiting the production of prostaglandins, which are responsible for inflammation and pain. This compound may also work by blocking the transmission of pain signals to the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It is known to have anti-inflammatory and analgesic effects, which make it useful in the treatment of various conditions, including arthritis, muscle pain, and headaches. This compound has also been shown to have antimicrobial properties, and it has been found to be effective against a range of bacteria and fungi.
Advantages and Limitations for Lab Experiments
Menthyl salicylate is a useful compound for laboratory experiments. It is readily available and relatively inexpensive. It is also stable and has a long shelf life. However, this compound can be difficult to work with due to its strong fragrance, which can interfere with other experiments. It is also important to use this compound in a well-ventilated area to avoid inhalation.
Future Directions
There are several future directions for research on menthyl salicylate. One area of interest is the development of new formulations for the treatment of inflammatory conditions, such as arthritis and muscle pain. Another area of interest is the development of new antimicrobial agents based on this compound. Additionally, there is interest in the use of this compound as a natural insect repellent.
Synthesis Methods
Menthyl salicylate can be synthesized through the esterification of salicylic acid and menthol. This reaction is catalyzed by an acid catalyst, such as sulfuric acid. The reaction produces water as a byproduct, which is removed by azeotropic distillation.
Scientific Research Applications
Menthyl salicylate has been extensively studied for its medicinal properties. It is known to have anti-inflammatory and analgesic effects, which make it useful in the treatment of various conditions, including arthritis, muscle pain, and headaches. This compound has also been studied for its antimicrobial properties, and it has been found to be effective against a range of bacteria and fungi.
properties
IUPAC Name |
(5-methyl-2-propan-2-ylcyclohexyl) 2-hydroxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24O3/c1-11(2)13-9-8-12(3)10-16(13)20-17(19)14-6-4-5-7-15(14)18/h4-7,11-13,16,18H,8-10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJOXEWUZWQYCGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(C(C1)OC(=O)C2=CC=CC=C2O)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70858853 | |
Record name | 5-Methyl-2-(propan-2-yl)cyclohexyl 2-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70858853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89-46-3, 109423-22-5 | |
Record name | Benzoic acid, 2-hydroxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester, rel- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 5-Methyl-2-(propan-2-yl)cyclohexyl 2-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70858853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Menthyl salicylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.736 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.